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Compound of Interest

5,6-Diamino-1,3-dihydro-2H-
Compound Name:
benzoimidazol-2-one

Cat. No.: B020259

An In-depth Technical Guide to 5,6-diamino-2-benzimidazolone

For researchers, scientists, and drug development professionals, this document provides a
comprehensive overview of the core physical and chemical properties, synthesis, and potential
biological activities of 5,6-diamino-2-benzimidazolone (CAS Number: 55621-49-3).

Physicochemical Properties

5,6-diamino-2-benzimidazolone, with the molecular formula C7HsN4O, is a benzimidazolone
derivative.[1][2] It is a solid compound, appearing as a very dark red-brown or brown powder.[3]
[4] Key physicochemical data are summarized in the table below. The compound is noted to be
sensitive to light and moisture and should be stored accordingly, typically at -20°C under an
inert atmosphere.[3]
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Property Value Source
Molecular Formula C7HsN4O [3]
Molecular Weight 164.16 g/mol [3114]
Melting Point >300 °C [3]

Boiling Point (Predicted)

258.6 £33.0 °C

[3]

Density (Predicted)

1.470 £ 0.06 g/cm3

[3]

pKa (Predicted) 11.11+0.30 [3]
N Slightly soluble in DMSO and

Solubility [3][4]
Water
Very Dark Red Brown / Brown

Appearance ) [3][4]
Solid
BRISYWKBJNSDPL-

InChl Key [2][5]
UHFFFAOYSA-N

CAS Number 55621-49-3 [2]

Synthesis and Experimental Protocols

The primary route for synthesizing 5,6-diamino-2-benzimidazolone involves a two-step process

starting from benzimidazolone. This method is designed to avoid the large amounts of waste

acid generated in more traditional processes and is suitable for large-scale industrial

production.[6][7]

Step 1: Nitration of Benzimidazolone

The first step is the nitration of benzimidazolone to produce 5,6-dinitro-benzimidazolone-2. This
reaction is typically carried out using nitric acid in a suitable solvent, with a catalyst to drive the
reaction.

e Reactants: Benzimidazolone, Nitric Acid

e Solvent: 1,2-Dichloroethane[6][7]
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o Catalyst: Phosphorus pentoxide[6][7]
o Temperature: 50-90 °C (preferably 80-90 °C)[6][7]

e Procedure: Benzimidazolone is dissolved in 1,2-dichloroethane. Nitric acid is added
dropwise, followed by the catalyst. The reaction is monitored (e.g., by TLC) until completion.
The product, 5,6-dinitro-benzimidazolone-2, is then isolated by concentration, filtration, and
washing.[6]

Step 2: Reduction to 5,6-diamino-2-benzimidazolone

The dinitro intermediate is then reduced to the final diamino product. This is a classic reduction
of nitro groups to amines.

Reactants: 5,6-dinitro-benzimidazolone-2, Iron powder, Hydrochloric acid[6][7]

e Solvent: Water[6][7]
e Temperature: 50-100 °C (preferably 85-95 °C)[6][7]

e Procedure: Water, hydrochloric acid, and iron powder are heated. The 5,6-dinitro-
benzimidazolone-2 is added in batches. The reaction mixture is held at temperature for 1-5
hours. The final product, 5,6-diamino-2-benzimidazolone, is obtained by hot filtration and
cooling crystallization.[6][7]

Synthesis Workflow
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Caption: Workflow for the synthesis of 5,6-diamino-2-benzimidazolone.

Potential Biological Activity and Applications

Benzimidazole and its derivatives are recognized as important pharmacophores in medicinal
chemistry, exhibiting a wide range of biological activities.[8][9] While specific signaling
pathways for 5,6-diamino-2-benzimidazolone are not extensively detailed in the available
literature, the benzimidazolone core is associated with various mechanisms of action.
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Derivatives have been investigated for their antimicrobial, antifungal, antituberculosis, and
anticancer properties.[8][10][11] The proposed mechanisms for these activities include the
inhibition of DNA synthesis and the disruption of other crucial cellular processes.[1] It can act
as an enzyme inhibitor by binding to active sites and preventing substrate interaction.[1]

Beyond its potential pharmaceutical applications, 5,6-diamino-2-benzimidazolone is a key
intermediate in the synthesis of benzimidazole ketone organic pigments.[7] These pigments are
valued for their high heat stability, and resistance to migration, light, and solvents.[7]
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Caption: Potential biological activities of benzimidazolone derivatives.

Safety and Handling

5,6-diamino-2-benzimidazolone is classified as an irritant. It is harmful if swallowed and may
cause an allergic skin reaction.[4] Standard laboratory safety precautions should be observed,
including the use of personal protective equipment. In case of eye contact, it is advised to rinse
immediately with plenty of water and seek medical advice.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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